N-(2,5-dimethylphenyl)-4-(piperidin-1-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,5-dimethylphenyl)-4-(piperidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C20H24N2O3S and its molecular weight is 372.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Virtual Screening and Synthesis for Breast Cancer Treatment
Virtual Screening Targeting uPAR : A study involved virtual screening targeting the urokinase receptor (uPAR), leading to the synthesis and pharmacokinetic characterization of compounds with potential for treating breast tumor metastasis. One compound demonstrated a reduction in tumor volumes and metastasis in mice models, suggesting a promising start for next-generation compounds in breast cancer treatment (Wang et al., 2011).
Development of Antimyotonic Agents
Constrained Analogues of Tocainide : Research into conformationally restricted analogues of tocainide showed the development of potent skeletal muscle sodium channel blockers. These compounds displayed a significant increase in potency compared to tocainide, indicating their potential as antimyotonic agents (Catalano et al., 2008).
Cannabinoid Receptor Antagonism
Molecular Interaction with CB1 Receptor : A study focusing on the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide revealed its potent and selective antagonism for the CB1 cannabinoid receptor. This research provides insights into the molecular interaction and the potential for developing CB1 receptor antagonists (Shim et al., 2002).
Adjuvant Activity Enhancement
Small Molecule Calcium Channel Activator : A compound was identified that acts as a co-adjuvant with lipopolysaccharide (LPS) to increase murine antigen-specific antibody responses. This molecule enhances immune responses by elevating intracellular Ca2+ levels, indicating a novel approach for adjuvant development (Saito et al., 2022).
Herbicide Development
Herbicidal Activity of Benzamides : Research into N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide, a representative of a new group of benzamides, showed herbicidal activity on annual and perennial grasses, highlighting its potential utility in agriculture (Viste et al., 1970).
Properties
IUPAC Name |
N-(2,5-dimethylphenyl)-4-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3S/c1-15-6-7-16(2)19(14-15)21-20(23)17-8-10-18(11-9-17)26(24,25)22-12-4-3-5-13-22/h6-11,14H,3-5,12-13H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGKWCSIWYLXTQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.